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Compound of Interest

Compound Name:
3-Bromo-4-

pyridinecarboxaldehyde

Cat. No.: B108003 Get Quote

For Immediate Reference: Treat 3-Bromo-4-pyridinecarboxaldehyde and any contaminated

materials as hazardous waste. Professional disposal is required.

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromo-4-pyridinecarboxaldehyde, ensuring the safety of laboratory personnel and

compliance with regulatory standards. The following procedures are designed for researchers,

scientists, and drug development professionals who handle this compound.

Immediate Safety and Hazard Profile
3-Bromo-4-pyridinecarboxaldehyde is a combustible solid that is harmful if swallowed and

can cause skin and eye irritation, as well as potential allergic skin reactions.[1][2] Adherence to

proper personal protective equipment (PPE) is mandatory during handling and disposal.
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Hazard Classification &
Properties

Data Source

Signal Word Warning [1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H317 (May cause an allergic

skin reaction), H319 (Causes

serious eye irritation)

[1][2]

Molecular Formula C₆H₄BrNO [1]

Molecular Weight 186.01 g/mol [1]

Form Solid [1]

Melting Point 81-82 °C [1][3]

Storage

Store in a dry, cool, well-

ventilated place in a tightly

sealed container.[2][4]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.[5]

Required PPE

N95 dust mask, chemical

safety goggles or face shield,

protective gloves.[1]

Disposal Workflow
The following diagram outlines the necessary steps for the safe and compliant disposal of 3-
Bromo-4-pyridinecarboxaldehyde waste.
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Step 1: Waste Identification & Segregation

Step 2: Containerization & Labeling

Step 3: On-Site Storage

Step 4: Professional Disposal

Identify Waste Streams
(Solid compound, contaminated labware,

 spill cleanup materials)

Segregate as Hazardous Waste
(Keep separate from incompatible materials)

Select a Designated, Leak-Proof,
Chemically Compatible Container

Label Container Clearly:
'Hazardous Waste'

'3-Bromo-4-pyridinecarboxaldehyde'
Appropriate Hazard Pictograms

Store Sealed Container in a Designated
Satellite Accumulation Area

Ensure Storage Area is:
- Well-ventilated, cool, and dry

- Away from heat and ignition sources
- Has secondary containment

Contact Your Institution's
Environmental Health & Safety (EHS) Office

or a Licensed Hazardous Waste Disposal Company

Provide Waste Information
from the Label

Schedule a Pickup for Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-4-pyridinecarboxaldehyde.
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Detailed Disposal Procedures
The proper disposal of 3-Bromo-4-pyridinecarboxaldehyde must be conducted in strict

accordance with local, state, and federal regulations. Never dispose of this chemical down the

drain or in regular trash.

Step 1: Waste Identification and Segregation
Identify all waste materials containing 3-Bromo-4-pyridinecarboxaldehyde. This includes

unused or expired solid compounds, contaminated labware (e.g., pipette tips, vials, gloves),

and materials used for spill cleanup.

Classify all identified materials as hazardous waste.

Segregate 3-Bromo-4-pyridinecarboxaldehyde waste from other waste streams,

particularly from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Step 2: Containerization and Labeling
Use a designated waste container that is leak-proof, has a secure screw-top cap, and is

chemically compatible with the compound.

Clearly label the container with the words "Hazardous Waste."

The label must include the full chemical name: "3-Bromo-4-pyridinecarboxaldehyde." Do

not use abbreviations.

Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant and harmful,

health hazard).

Step 3: On-Site Storage
Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area must be a well-ventilated, cool, and dry place, away from heat, sparks,

open flames, and direct sunlight.[6][7]
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Ensure secondary containment is in place to mitigate any potential leaks from the primary

container.

Step 4: Professional Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to handle the final disposal. Do not attempt to dispose of

this chemical yourself.

Provide the EHS office or disposal company with all the information from the hazardous

waste label.

Arrange for a scheduled pickup of the hazardous waste from your laboratory.

Follow the specific instructions provided by the disposal service for packaging and handover

of the waste container.

Spill Response
In the event of a spill:

Evacuate the immediate area and ensure it is well-ventilated.

Remove all sources of ignition.[6]

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep up the material and place it into the designated hazardous

waste container. Avoid creating dust.[5]

For solutions, absorb the spill with an inert material (e.g., sand, silica gel, universal binder)

and shovel the mixture into the hazardous waste container.[6]

Clean the spill area thoroughly. All cleanup materials must be disposed of as hazardous

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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